Linear plot method. Part I. Analysis of mixtures in potentiometric precipitation titrations
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9871201605
Abstract
A mathematical treatment for the analysis of mixtures in potentiometric precipitation titrations is presented. The values of both concentrations and reaction constants can be obtained by graphical and mathematical methods. A linear plot method for the analysis of mixtures of halides with silver nitrate standard solution by potentiometry is given; the results were satisfactory.
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